Cas no 143277-29-6 (Rubia akane RA-XIV)

• Product Name: Rubia akane RA-XIV
• CAS No: 143277-29-6
• MF: C₄₈H₅₈N₆O₁₅
• MW: 959.005333423615
• CID: 2039736
• Update Time: 2025-04-21

Rubia akane RA-XIV Chemical and Physical Properties

Names and Identifiers

• Rubia akane RA-XIV

• Inchi： 1S/C48H58N6O15/c1-24-44(62)53(5)34-20-27-9-14-30(15-10-27)67-36-22-28(11-17-35(36)68-48-41(59)40(58)39(57)37(23-55)69-48)21-33(52(4)47(34)65)43(61)50-25(2)45(63)54-31(16-18-38(54)56)46(64)51(3)32(42(60)49-24)19-26-7-12-29(66-6)13-8-26/h7-15,17,22,24-25,31-34,37,39-41,48,55,57-59H,16,18-21,23H2,1-6H3,(H,49,60)(H,50,61)
• InChI Key： VBFILFUZIRPOGD-UHFFFAOYSA-N
• SMILES： COC1C=CC(CC2C(=O)NC(C)C(=O)N(C)C3C(N(C(CC4C=C(OC5C=CC(C3)=CC=5)C(OC3C(O)C(O)C(O)C(CO)O3)=CC=4)C(=O)NC(C)C(=O)N3C(CCC3=O)C(=O)N2C)C)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 69
• XLogP3: -1.685

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides